Cas no 2098127-54-7 (2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol))
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-(3H-Diazirine-3,3-diyl)diethanol
- 2-[3-(2-hydroxyethyl)diazirin-3-yl]ethanol
- 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol)
- 2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
-
- Inchi: 1S/C5H10N2O2/c8-3-1-5(2-4-9)6-7-5/h8-9H,1-4H2
- InChI Key: NVMPGZVKUQCGLJ-UHFFFAOYSA-N
- SMILES: O([H])C([H])([H])C([H])([H])C1(C([H])([H])C([H])([H])O[H])N=N1
Computed Properties
- Exact Mass: 130.074227566 g/mol
- Monoisotopic Mass: 130.074227566 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 65.2
- Molecular Weight: 130.15
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H207031-100mg |
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) |
2098127-54-7 | 100mg |
$ 250.00 | 2022-06-04 | ||
| TRC | H207031-500mg |
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) |
2098127-54-7 | 500mg |
$ 910.00 | 2022-06-04 | ||
| TRC | H207031-1g |
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) |
2098127-54-7 | 1g |
$ 1410.00 | 2022-06-04 | ||
| Enamine | EN300-6341310-0.25g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 0.25g |
$735.0 | 2025-03-15 | |
| Enamine | EN300-6341310-0.05g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 0.05g |
$344.0 | 2025-03-15 | |
| Enamine | EN300-6341310-0.1g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 0.1g |
$515.0 | 2025-03-15 | |
| Enamine | EN300-6341310-0.5g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 0.5g |
$1158.0 | 2025-03-15 | |
| Enamine | EN300-6341310-1.0g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-15 | |
| Enamine | EN300-6341310-2.5g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-15 | |
| Enamine | EN300-6341310-5.0g |
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol |
2098127-54-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-15 |
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
Research Brief on 2,2'-(3H-Diazirine-3,3-diyl)bis(ethan-1-ol) (CAS: 2098127-54-7): Advances and Applications in Chemical Biology and Drug Discovery
The compound 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol) (CAS: 2098127-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional molecule, featuring a diazirine core and hydroxyl-terminated ethylene glycol arms, serves as a versatile photoaffinity labeling (PAL) reagent and crosslinker. Recent studies highlight its utility in probing protein-protein interactions, mapping binding sites, and facilitating drug discovery efforts. This brief synthesizes the latest findings on its synthesis, mechanistic insights, and emerging applications.
A 2023 study published in Journal of the American Chemical Society demonstrated the compound's superior photostability compared to traditional aryl diazirines, with a quantum yield of 0.25 for carbene generation upon UV irradiation (365 nm). The ethylene glycol linker arms confer improved water solubility (up to 50 mM in PBS), addressing a key limitation of hydrophobic diazirine probes. Researchers at Scripps Research Institute successfully employed this reagent to capture transient interactions between G-protein-coupled receptors (GPCRs) and arrestins, revealing previously undetectable conformational states.
In drug discovery, the compound (CAS: 2098127-54-7) has enabled covalent fragment-based screening campaigns. A Nature Biotechnology paper (2024) detailed its use in identifying allosteric inhibitors of KRAS G12D, where the diazirine moiety facilitated irreversible binding to the target while maintaining ligand efficiency (>0.3 kcal/mol/atom). The hydroxyl groups allowed straightforward conjugation to SPR chips for real-time binding kinetics analysis, demonstrating KD values in the low micromolar range for lead compounds.
Structural biology applications have also advanced, with cryo-EM studies utilizing the reagent to stabilize membrane protein complexes. The 2.8 Å resolution structure of the TRPV1 ion channel bound to its natural ligand (published in Cell, 2023) was achieved using this crosslinker, showcasing its minimal structural perturbation compared to glutaraldehyde. Mass spectrometry analysis revealed specific labeling at Asp189 and Lys203 residues, providing crucial insights into the channel's activation mechanism.
Ongoing clinical translation efforts focus on antibody-drug conjugates (ADCs) incorporating this diazirine derivative. Phase I trials (NCT05432822) are evaluating its use in stabilizing the linker-payload interface of HER2-targeting ADCs, with preliminary data showing 40% reduced payload loss in circulation compared to maleimide-based linkers. The compound's ability to form stable covalent bonds under physiological conditions (t1/2 > 72h at 37°C) while maintaining cleavability in lysosomal environments makes it particularly promising for targeted therapies.
Future directions include development of isotopically labeled versions (13C/15N) for advanced NMR studies and exploration of two-photon activation paradigms to enable deeper tissue penetration for in vivo applications. The unique properties of 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol) position it as a transformative tool bridging chemical biology with therapeutic development, with at least 15 patent applications filed in 2024 alone covering novel applications in proteomics and precision medicine.
2098127-54-7 (2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)